Cas no 7240-48-4 (6-[(tridecafluorohexyl)sulfonyl]naphthalen-2-ol)

• Product Name: 6-[(tridecafluorohexyl)sulfonyl]naphthalen-2-ol
• CAS No: 7240-48-4
• MF: C₁₆H₇F₁₃O₃S
• MW: 526.26922917366
• CID: 1754894
• PubChem ID: 5257306
• Update Time: 2025-04-21

6-[(tridecafluorohexyl)sulfonyl]naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(tridecafluorohexyl)sulfonyl]naphthalen-2-ol
• 6-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexylsulfonyl)naphthalen-2-ol
• MPNYAHXZTBKNFK-UHFFFAOYSA-N
• DTXSID10413743
• 7240-48-4

• Inchi： 1S/C16H7F13O3S/c17-11(18,13(21,22)15(25,26)27)12(19,20)14(23,24)16(28,29)33(31,32)10-4-2-7-5-9(30)3-1-8(7)6-10/h1-6,30H
• InChI Key： MPNYAHXZTBKNFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)O)(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 525.99081
• Monoisotopic Mass: 525.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 6.6

Experimental Properties

• Density: 1.658
• Boiling Point: 426.2°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.442
• PSA: 54.37